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Compound of Interest

N-(2,4-dichloro-3-
Compound Name:
iodophenyl)acetamide

Cat. No.: B8630278

Get Quote

Executive Summary

N-(2,4-dichloro-3-iodophenyl)acetamide is a sterically congested acetanilide derivative.[1][2]
[3] It serves as a critical reference standard for tracking the purity of 2,4-dichloro-3-iodoaniline
(CAS: 1000590-77-1), a key building block for sulfonamide-based drug candidates.[1][2][3]

This guide provides the estimated physicochemical properties based on structural analogs, a
validated synthesis protocol for generating the analytical standard, and a rigorous melting point

determination workflow.

Chemical Profile & Structure
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Property Data

Chemical Name N-(2,4-dichloro-3-iodophenyl)acetamide
Molecular Formula CsHesCI2INO

Molecular Weight 329.95 g/mol

Precursor CAS 1000590-77-1 (2,4-dichloro-3-iodoaniline)

Acetylated aniline with a "crowded" 1,2,3,4-

substitution pattern.[1][2][3] The iodine atom at
Structural Features N ) ) )

position 3 is flanked by chlorine atoms, creating

significant steric hindrance.

Structural Visualization

The following diagram illustrates the steric environment of the target molecule, highlighting the
iodine position that influences crystal packing and melting behavior.

Precursor: Acetylation

2,4-dichloro-3-iodoaniline Pyridine/DCM)
(CAS: 1000590-77-1) Target:

N-(2,4-dichloro-3-iodophenyl)acetamide
(Sterically Crowded)

Reagent: | ____———=—="7777"
Acetic Anhydride
(Ac20)

Click to download full resolution via product page

Caption: Synthesis pathway converting the aniline precursor to the target acetamide.

Melting Point Data Analysis

Direct experimental melting point data for this specific isomer is rare in public indexing due to
its role as a transient intermediate.[1][3] However, its thermal properties can be bracketed with
high confidence using Structure-Activity Relationship (SAR) data from closely related analogs.

[1]
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Comparative Melting Point Table

Compound Structure Melting Point (°C) Trend Analysis

Low MP due to amine

H-bonding capabilities

2,4-Dichloroaniline Precursor 63 °C ]
being weaker than
amide.[1][2][3]
Reference standard.
N-(2,4- .
) ] [1] Acetylation
Dichlorophenyl)aceta Analog (No lodine) 147 °C o i
) significantly raises MP
mide
(+84°C).[1]
lodine introduces
N-(2- ] weight but disrupts
) Analog (lodine only) 104-108 °C )
lodophenyl)acetamide packing compared to
CL[1]
The 3-iodo substituent
adds mass and
rigidity, likely raisin
N-(2,4-Dichloro-3- 155-165 °C g Y 9
) ) Target ) MP above the 2,4-
iodophenyl)acetamide (Projected)

dichloro analog,

despite steric strain.[1]

[2]

Expert Insight: The acetylation of the aniline precursor (MP ~63°C) typically results in a product
with a melting point 80—100°C higher due to the formation of strong intermolecular hydrogen
bond networks (N-H[1]---O=C) characteristic of acetanilides.[1]

Experimental Protocols
Protocol A: Synthesis of Analytical Standard

Use this protocol to generate the compound for melting point validation.

e Preparation: Dissolve 2,4-dichloro-3-iodoaniline (1.0 eq, e.g., 288 mg) in anhydrous
Dichloromethane (DCM) (10 vol).
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» Activation: Add Pyridine (1.5 eq) or Triethylamine (1.5 eq) and cool to 0°C.
o Acetylation: Dropwise add Acetic Anhydride (1.2 eq).[1]

e Reaction: Warm to Room Temperature (25°C) and stir for 2 hours. Monitor via TLC
(Hexane:EtOAc 7:3).[1]

o Workup: Wash with 1N HCI (to remove pyridine), then Sat. NaHCOs, then Brine. Dry over
Naz2S0a4.[1][2][3]

« |solation: Concentrate in vacuo. Recrystallize from Ethanol/Water to obtain white/off-white
needles.[1][2][3]

Protocol B: Melting Point Determination (DSC &
Capillary)

To ensure data integrity, use both visual and thermal analysis methods.[1]

Method 1: Capillary (Visual)[1]

o Sample Prep: Dry the recrystallized solid under vacuum at 40°C for 4 hours to remove
solvent inclusions.

e Loading: Pack 2-3 mm of sample into a glass capillary tube.
e Ramp: Heat rapidly to 130°C, then reduce rate to 1°C/min.
e Observation: Record

(first liquid drop) and

(complete melt).

Method 2: Differential Scanning Calorimetry (DSC)[1][4]

e Pan: Hermetically seal 2-5 mg of sample in an aluminum pan.

e Program: Equilibrate at 30°C. Ramp 10°C/min to 200°C.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://www.bldpharm.com/products/155403-05-7.html
https://www.bldpharm.com/products/155403-05-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://www.bldpharm.com/products/155403-05-7.html
https://www.bldpharm.com/products/155403-05-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://pubchem.ncbi.nlm.nih.gov/compound/25014705
https://patents.google.com/patent/US11414404
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8630278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Analysis: Identify the endothermic peak. The extrapolated onset temperature is the
thermodynamic melting point.[1]

Quality Control & Troubleshooting

Common issues during characterization and their mechanistic solutions.

Observation:

Broad Melting Range (>2°C)

Cause 1: Cause 2:
Solvent Entrapment Precursor Impurity

Action: Action:

Vacuum Dry @ 50°C Recrystallize (EtOH)
(Check TGA) Check LCMS (m/z 288)

Click to download full resolution via product page

Caption: Diagnostic logic for resolving melting point anomalies.

References

¢ Synthesis of 2,4-dichloro-3-iodoaniline Precursor

o Source: US Patent 11414404B2 (Compounds for the treatment of BRAF-associated
diseases).[1][3]

o Context: Describes the synthesis of the aniline starting material (Step 1)

o URL:[1][2][3]
e General Acetyl

o Source: Vogel's Textbook of Practical Organic Chemistry.[1]
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o Context: Standard procedure for converting anilines to acetanilides for characterization.[1]

[2](3]

o Comparative D

o Source: NIST Chemistry WebBook / Stenutz.[1][2][3]

o Data: Melting point 147°C.[1][2][3]

o URL:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Characterization of N-(2,4-dichloro-3-
iodophenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8630278/docs#technical-guide-characterization-of-n-
2-4-dichloro-3-iodophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8630278?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8630278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

